Cas no 65837-08-3 (3,5-Dibutyl-4-hydroxy-6-pentyl-2H-pyran-2-one)

• Product name: 3,5-Dibutyl-4-hydroxy-6-pentyl-2H-pyran-2-one
• CAS No: 65837-08-3
• MF: C₁₈H₃₀O₃
• MW: 294.429
• CID: 2794732
• PubChem ID: 71370119

3,5-Dibutyl-4-hydroxy-6-pentyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID30793115
• 3,5-Dibutyl-4-hydroxy-6-pentyl-2H-pyran-2-one
• 65837-08-3
• DTXCID90743858

• Inchi： InChI=1S/C18H30O3/c1-4-7-10-13-16-14(11-8-5-2)17(19)15(12-9-6-3)18(20)21-16/h19H,4-13H2,1-3H3
• InChI Key： JGHZNYMNJZWRNU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 294.21949481Da
• Monoisotopic Mass: 294.21949481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 46.5Ų